Cas no 129686-99-3 (4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 129686-99-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3159953
• PubChem ID: 10751981
• Update Time: 2025-11-01

4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid
• 129686-99-3
• SCHEMBL9029183
• 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylicacid
• AKOS002392016
• CHEMBL4457841
• STL118120
• 4-oxo-1-propylquinoline-3-carboxylic acid
• BS-3258
• EFA68699
• SB70984
• CS-0316547

• MDL： MFCD11557449
• Inchi： 1S/C13H13NO3/c1-2-7-14-8-10(13(16)17)12(15)9-5-3-4-6-11(9)14/h3-6,8H,2,7H2,1H3,(H,16,17)
• InChI Key： YUXVAHFIXDDTAF-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN(C2C=CC=CC=21)CCC

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 369.8±42.0 °C at 760 mmHg
• Flash Point: 177.5±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid

Introduction to 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 129686-99-3)

4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid, identified by the CAS number 129686-99-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid, particularly its oxo group at the 4-position and the propyl substituent at the 1-position, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold has a long history in medicine, with several well-known drugs derived from this core structure. For instance, chloroquine and quinine have been widely used for decades due to their antimalarial properties. The derivatives of quinoline continue to be explored for their potential in addressing various diseases, including infectious diseases, cancer, and neurological disorders. 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid represents an innovative modification of the quinoline core, designed to enhance its pharmacological efficacy and reduce side effects.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the rise of drug-resistant pathogens. Quinoline derivatives have shown promise in this area, as they can interact with bacterial enzymes and disrupt essential metabolic pathways. The propyl group in 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid may play a crucial role in modulating its binding affinity to target proteins, thereby improving its antimicrobial activity. Preliminary studies have suggested that this compound exhibits significant inhibitory effects against certain bacterial strains, making it a valuable candidate for further development.

Moreover, the oxo group at the 4-position of the quinoline ring introduces a site for potential functionalization, allowing for the synthesis of more complex derivatives with tailored biological properties. This structural feature makes 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid a versatile starting material for medicinal chemists seeking to develop new therapeutic agents. The carboxylic acid moiety at the 3-position also provides opportunities for further derivatization, such as esterification or amidation, which can modify the compound's solubility, bioavailability, and pharmacokinetic profile.

The synthesis of 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cyclization reactions and nucleophilic substitutions, are employed to construct the quinoline core while introducing the desired substituents. The efficiency and scalability of these synthetic routes are critical factors in determining the feasibility of producing this compound on an industrial scale.

One of the most compelling aspects of 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid is its potential application in addressing neurological disorders. Quinoline derivatives have been investigated for their neuroprotective and anti-inflammatory properties. The unique structural features of this compound may enable it to interact with neuronal receptors and signaling pathways involved in conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully elucidate its mechanisms of action, early findings are promising and warrant further investigation.

The pharmacokinetic properties of 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid are also an area of active study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. In vitro and in vivo studies are being conducted to evaluate its bioavailability and metabolic stability. These studies will provide critical insights into how 4-oxo-1-propyl-1,4-dihydroquinoline-3-carboxylic acid behaves within the human body and guide the development of dosage regimens that maximize its efficacy while minimizing potential side effects.

In conclusion, 4 oxo 1 propyl 14 dihydroquinoline 33 carboxylic acid (CAS No.12968699 3) is a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features make it an attractive candidate for further research and development in pharmaceutical chemistry. As our understanding of its biological activities and pharmacokinetic properties continues to grow, 12968699 3 may pave the way for new treatments that address unmet medical needs.